(2-Methylprop-1-en-1-yl)cyclopropane
Description
(2-Methylprop-1-en-1-yl)cyclopropane is a cyclopropane derivative characterized by a strained three-membered carbon ring substituted with a 2-methylprop-1-en-1-yl group. This compound is structurally related to pyrethroids, a class of synthetic insecticides inspired by natural pyrethrins. Notably, prallethrin (CAS 23031-39-9) contains a 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate moiety, highlighting its relevance in agrochemical applications . The cyclopropane ring confers rigidity and metabolic stability, while the unsaturated substituent influences reactivity and biological activity. Synthetically, enantioselective Michael-initiated ring closure (MIRC) reactions are pivotal for constructing such strained systems with high stereochemical fidelity .
Properties
CAS No. |
1003-33-4 |
|---|---|
Molecular Formula |
C7H12 |
Molecular Weight |
96.17 g/mol |
IUPAC Name |
2-methylprop-1-enylcyclopropane |
InChI |
InChI=1S/C7H12/c1-6(2)5-7-3-4-7/h5,7H,3-4H2,1-2H3 |
InChI Key |
KBBOLTBWRZESTH-UHFFFAOYSA-N |
SMILES |
CC(=CC1CC1)C |
Canonical SMILES |
CC(=CC1CC1)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Properties of Selected Cyclopropane Derivatives
| Compound | Molecular Formula | Molecular Weight | Cyclopropane Substituents | Key Applications |
|---|---|---|---|---|
| (2-Methylprop-1-en-1-yl)cyclopropane (core structure in prallethrin) | C12H18 (core) | 162.27 (core) | 2-Methylprop-1-en-1-yl | Insecticide synthesis |
| Metofluthrin | C18H20F4O3 | 360.35 | 2,2-Dimethyl-3-(prop-1-en-1-yl) | Household insecticides |
| Transfluthrin | C15H12Cl2F4O2 | 371.15 | 3-(2,2-Dichloroethenyl)-2,2-dimethyl | Public health pest control |
| Cyclopropane (parent) | C3H6 | 42.08 | Unsubstituted | Anesthetic, chemical precursor |
Key Observations :
- Substituent Effects : The 2-methylprop-1-en-1-yl group in prallethrin enhances lipophilicity and binding affinity to insect sodium channels compared to transfluthrin’s dichloroethenyl group, which increases oxidative stability .
- Stereochemical Complexity : Cyclopropane derivatives with two chiral centers (e.g., transfluthrin) exhibit diastereomerism, where the 1R,3S configuration often shows superior insecticidal activity due to optimal spatial alignment with target receptors .
Molecular Modeling and Force Field Parameters
Force field simulations (e.g., OPLS-AA) reveal that cyclopropane derivatives require optimized bonded parameters (bond angles, dihedrals) to accurately model their conformational behavior. For instance, the angle bending term for cyclopropane in prallethrin deviates by <5% from quantum mechanics data, enabling reliable predictions of insecticide-receptor interactions .
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